2-(azepan-1-yl)-N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}acetamide

• IUPAC Name: 2-(azepan-1-yl)-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)acetamide
• InChI: InChI=1S/C18H25N3OS/c19-12-15-14-8-4-3-5-9-16(14)23-18(15)20-17(22)13-21-10-6-1-2-7-11-21/h1-11,13H2,(H,20,22)
• InChI Key: BBVSVQYOYWTYEN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC(=O)NC2=C(C3=C(S2)CCCCC3)C#N
• Molecular Formula: C18H25N3OS
• Molecular Weight: 331.5 g/mol

Description

The compound “2-(azepan-1-yl)-N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}acetamide” is a heterocyclic amide derivative. It’s formed from 2-aminothiophene-3-carbonitrile with activated 2-(thiophen-2-yl)acetic acid in a N-acylation reaction.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with ethyl cyanoacetate. This reaction yields 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, which is then used to synthesize different heterocyclic derivatives.

Molecular Structure Analysis

The crystal structure of this compound crystallizes in a monoclinic space group P2 1 /c. The crystal packing is stabilized by C−H···N and N−H···N hydrogen bonds.

Chemical Reactions Analysis

The chemical reactivity of this compound allows it to obtain biologically active novel heterocyclic moieties. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Future Directions

The compound has shown significant antioxidant and antimicrobial properties, indicating its potential for further biological investigations. The simplicity of the synthetic procedures, the convenience of yield production, and the diversity of the reactive sites in the produced systems play a valuable role for further heterocyclic transformations and further biological investigations.